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Compound of Interest

Compound Name: ADX71441

Cat. No.: B15620548 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ADX71441. The following procedural guidance is

intended to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Compound Information
Identifier Information

IUPAC Name

N-[5-[4-[(4-chloro-3-fluorophenyl)methyl]-6-

methoxy-3,5-dioxo-1,2,4-triazin-2-yl]-2-

fluorophenyl]acetamide[1]

CAS Number 1207440-88-7[1]

Molecular Formula C₁₉H₁₅ClF₂N₄O₄[1]

Molar Mass 436.80 g·mol⁻¹[1]

Mechanism of Action
Positive allosteric modulator of the GABAB

receptor.[1][2][3]

Personal Protective Equipment (PPE)
When handling ADX71441, it is essential to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Equipment Specification Purpose

Gloves

Nitrile or other chemical-

resistant gloves. Double

gloving is recommended.

Protect skin from contact.

Eye Protection
Safety glasses with side

shields or goggles.

Protect eyes from splashes or

dust.

Lab Coat Standard laboratory coat.
Protect skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders.

Avoid inhalation of dust or

aerosols.

Handling and Storage
Handling:

Handle ADX71441 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use appropriate tools for weighing and transferring the compound to avoid contamination.

Storage:

Store in a tightly sealed container.

Recommended storage is at room temperature in the continental US; however, this may vary

for other locations.[2]

Always refer to the Certificate of Analysis for specific storage recommendations.[2]

Experimental Protocols
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Preparation for In Vivo Studies: A common method for preparing ADX71441 for intraperitoneal

(IP) injection in animal studies involves suspending the compound in a vehicle solution. A

published protocol uses a solution of 1% carboxymethyl cellulose (CMC) in water.[4]

Experimental Workflow for Handling ADX71441

Preparation
(Don PPE)

Weighing and Aliquoting
(In Fume Hood)

Solution Preparation
(e.g., suspend in 1% CMC)

Experimentation
(e.g., in vivo administration)

Decontamination
(Clean workspace and equipment)

Waste Disposal
(Follow institutional guidelines)

Doffing PPE

Hand Washing
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Caption: Workflow for the safe handling of ADX71441 from preparation to disposal.

Disposal Plan
Dispose of ADX71441 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. As a research chemical, it should be treated as hazardous

waste unless otherwise specified.

Unused Compound: Dispose of as chemical waste through your institution's environmental

health and safety office.

Contaminated Materials: Any materials that have come into contact with ADX71441, such as

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container.

Signaling Pathway
ADX71441 is a positive allosteric modulator (PAM) of the GABAB receptor.[1][2][3] This means

it binds to a site on the receptor that is different from the binding site of the endogenous ligand,

GABA. This binding enhances the receptor's response to GABA, leading to an increased

inhibitory effect.

ADX71441 Mechanism of Action
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Caption: ADX71441 enhances GABA-mediated inhibition via the GABAB receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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